Cas no 160590-01-2 (1H-Pyrrolo[2,3-c]pyridine, 7-methoxy-3-phenyl-)

• Product Name: 1H-Pyrrolo[2,3-c]pyridine, 7-methoxy-3-phenyl-
• CAS No: 160590-01-2
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 1339969
• PubChem ID: 44542551
• Update Time: 2025-04-20

1H-Pyrrolo[2,3-c]pyridine, 7-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine, 7-methoxy-3-phenyl-
• 160590-01-2
• 1h-pyrrolo[2,3-c]pyridine,7-methoxy-3-phenyl-

• Inchi： 1S/C14H12N2O/c1-17-14-13-11(7-8-15-14)12(9-16-13)10-5-3-2-4-6-10/h2-9,16H,1H3
• InChI Key： YXYBFWSKBLHDRP-UHFFFAOYSA-N
• SMILES： O(C)C1C2=C(C=CN=1)C(C1C=CC=CC=1)=CN2

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91